Cas no 49828-88-8 (4-Methyl-3-(propylsulfanyl)phenol)
49828-88-8 structure
Product Name:4-Methyl-3-(propylsulfanyl)phenol
CAS No:49828-88-8
MF:C10H14OS
MW:182.282561779022
CID:2640533
PubChem ID:14404504
Update Time:2025-04-21
4-Methyl-3-(propylsulfanyl)phenol Chemical and Physical Properties
Names and Identifiers
-
- 4-methyl-3-propylsulfanylphenol
- DTXSID60559923
- 49828-88-8
- 4-Methyl-3-(n-propylthio)phenol
- SCHEMBL10333168
- WWGMCNVDBQVYIG-UHFFFAOYSA-N
- 4-Methyl-3-(propylsulfanyl)phenol
-
- Inchi： 1S/C10H14OS/c1-3-6-12-10-7-9(11)5-4-8(10)2/h4-5,7,11H,3,6H2,1-2H3
- InChI Key： WWGMCNVDBQVYIG-UHFFFAOYSA-N
- SMILES： S(C1C=C(C=CC=1C)O)CCC
Computed Properties
- Exact Mass: 182.07653624g/mol
- Monoisotopic Mass: 182.07653624g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 45.5Ų
4-Methyl-3-(propylsulfanyl)phenol Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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